Cas no 2098123-37-4 (1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2098123-37-4
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5046635
• Update Time: 2023-08-25

1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-propylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
• 1-(1-propylpyrrolidin-3-yl)triazole-4-carbaldehyde
• 1-(1-Propylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C10H16N4O/c1-2-4-13-5-3-10(7-13)14-6-9(8-15)11-12-14/h6,8,10H,2-5,7H2,1H3
• InChI Key： PKLRMWZTMKDANO-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C2CCN(CCC)C2)N=N1

Computed Properties

• Exact Mass: 208.13241115 g/mol
• Monoisotopic Mass: 208.13241115 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.26
• XLogP3: 0.5
• Topological Polar Surface Area: 51